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A Critical Examination of the Bioassay-Led Evidence for Estratetraenol and a Comparison with

Other Putative Human Pheromones

For decades, the existence and function of human pheromones have been a subject of intense

scientific scrutiny and public fascination. Among the candidate molecules, estratetraenol
(EST), a steroid found in the urine of pregnant women, has been a recurring focus of research,

with claims of its ability to influence mood, perception, and sexual cognition in humans. This

guide provides a comprehensive comparison of the scientific evidence supporting the

pheromonal claims of estratetraenol, with a particular focus on robust, bioassay-led data. It is

intended for researchers, scientists, and drug development professionals seeking an objective

evaluation of the current state of human pheromone research.

The central thesis of this guide is the critical need for rigorous, replicable, and contextually

relevant bioassays to substantiate any claims of pheromonal activity. While intriguing findings

have emerged, the field has been marked by inconsistent results and a lack of standardized

experimental protocols.[1][2][3] This document aims to collate the available quantitative data,

detail the experimental methodologies employed, and visually represent the proposed

mechanisms and workflows to facilitate a clearer understanding of the strengths and

weaknesses of the current body of evidence.
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The following tables summarize the key quantitative findings from studies investigating the

effects of estratetraenol and, for comparison, androstadienone, a putative male pheromone.

Table 1: Effects on Mood and Affect
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Study Compound Participants
Key
Quantitative
Findings

Conclusion

Jacob &

McClintock

(2000)[4][5][6]

Estratetraenol

(EST) &

Androstadienone

(AND)

10 men, 10

women

Women: Both

EST and AND

increased

positive

stimulated mood

state. Men: Both

EST and AND

decreased

positive

stimulated mood

state. (Specific

mood scale

scores and p-

values not

readily available

in abstract)

Both steroids

modulate

emotional states

in a sex-specific

manner.

Bensafi et al.

(2003)

Estratetraenol

(EST)
Men and women

No significant

effect on mood in

a neutral context.

Failed to

replicate the

mood effects

reported by

Jacob &

McClintock

(2000).

Bensafi et al.

(2004)[7][8]

Estratetraenol

(EST) &

Androstadienone

(AND)

72 participants Sexually

Arousing

Context: Both

EST and AND

increased self-

reported sexual

arousal (p <

0.029). Sad

Context

(Women): AND

Effects of these

compounds on

mood are

context-

dependent.
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maintained

positive mood (p

< 0.050). Sad

Context (Men):

AND increased

negative mood (p

< 0.031).

Lundström &

Olsson (2005)[9]

Androstadienone

(AND)
37 women

Positive mood

effects were only

observed when a

male

experimenter

conducted the

testing.

The social

context is a

critical factor in

the mood effects

of

androstadienone.

Table 2: Effects on Social Cognition and Behavior
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Study Compound Participants Task
Key
Quantitative
Findings

Conclusion

Zhou et al.

(2014)[1]

Estratetraeno

l (EST) &

Androstadien

one (AND)

Heterosexual

and

homosexual

men and

women

Gender

perception

from point-

light walkers

Heterosexual

Men: EST

biased

perception

towards

"feminine"

(approx. 8%

change).

Heterosexual

Women: AND

biased

perception

towards

"masculine".

EST and

AND may act

as

chemosensor

y cues for

gender.

Oren et al.

(2019)[10]

Estratetraeno

l (EST)
Men

Social

cognition and

emotional

reaction to

touch

Experiment 1:

Improved

accuracy in

the

Interpersonal

Perception

Task,

particularly in

the "Intimacy"

category.

Experiment 2:

Stronger

emotional

reaction to

images of

romantic

touch.

EST may

enhance

men's social

cognition in

sexually

relevant

situations.
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Wu et al.

(2022)[11]

[12][13][14]

[15]

Estratetraeno

l (EST)

76

heterosexual

men

Sexual delay

discounting

task

Increased

preference

for larger,

later sexual

rewards. No

significant

effect on

impulsivity.

EST may

increase

sexual

motivation in

men.

Table 3: Neurophysiological Effects
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Study Compound Participants Method
Key
Quantitative
Findings

Conclusion

Savic et al.

(2001)[16]

[17]

Estratetraeno

l (EST) &

Androstadien

one (AND)

Heterosexual

men and

women

PET

Men smelling

EST:

Activation of

the

paraventricul

ar and

dorsomedial

nuclei of the

hypothalamu

s. Women

smelling

AND:

Activation of

the preoptic

and

ventromedial

nuclei of the

hypothalamu

s.

Sex-specific

hypothalamic

activation

patterns

suggest a

physiological

substrate for

differentiated

behavioral

responses.

Sobel et al.

(1999)[18]
Odorants Not specified fMRI

Odorant-

induced

activation in

various

olfactory

cortical

areas.

(Specific data

for EST not

detailed in

the provided

context)

Provides a

basis for

understandin

g the neural

processing of

olfactory

stimuli.
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Monti-Bloch

& Grosser

(1991)

Estratetraeno

l (EST) &

Androstadien

one (AND)

Men and

women

Electrovomer

ogram (EVG)

Sex-specific

increases in

the electrical

potential of

the

vomeronasal

organ (VNO)

epithelium.

Suggests a

functional

human VNO

that responds

to these

steroids.

(This finding

is highly

controversial)

.

Experimental Protocols: A Closer Look at the
Methodologies
The lack of standardized protocols is a significant challenge in human pheromone research.

Below are detailed methodologies from some of the key studies cited, highlighting the

variations in experimental design.

Study Protocol: Jacob & McClintock (2000) - Mood
Effects

Participants: 10 healthy men and 10 healthy women.

Design: A within-subjects, double-blind, placebo-controlled experiment.

Stimulus Administration: 2.4 µg of estratetraenol or androstadienone, or a control solution

(propylene glycol), was applied under the nose and on the neck of the participants.[5]

Data Collection: Participants completed a series of standard psychological tests to assess

mood and emotional state before and after exposure to the compounds.

Key Measures: The Profile of Mood States (POMS) questionnaire was likely used to assess

dimensions of mood such as tension, depression, anger, vigor, fatigue, and confusion.

Study Protocol: Zhou et al. (2014) - Gender Perception
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Participants: Heterosexual and homosexual men and women.

Design: A within-subjects, double-blind, placebo-controlled experiment.

Stimulus Administration: Participants were exposed to either estratetraenol,
androstadienone, or a control solution while performing the experimental task. The

compounds were dissolved in a carrier solution and presented via olfactometers or cotton

swabs under the nose.

Task: Participants viewed point-light walkers (PLWs), which are animations of a walking

person represented only by dots on the major joints. The gaits of the PLWs were digitally

morphed to create a continuum from masculine to feminine. Participants had to classify the

gender of each PLW.

Data Analysis: The percentage of "masculine" or "feminine" responses was calculated for

each condition and compared between the steroid and control exposures.

Study Protocol: Savic et al. (2001) - Brain Activation
Participants: Healthy, right-handed, heterosexual men and women.

Design: A study using Positron Emission Tomography (PET) to measure regional cerebral

blood flow (rCBF) as an indicator of brain activity.

Stimulus Administration: Crystalline forms of estratetraenol and androstadienone were

presented to participants to smell. Control stimuli (e.g., common odors) were also used.

Data Acquisition: PET scans were acquired while participants were smelling the different

compounds.

Data Analysis: Statistical parametric mapping (SPM) was used to identify brain regions

showing significant changes in rCBF in response to the steroids compared to the control

stimuli. The analysis focused on identifying sex-specific patterns of activation, particularly in

the hypothalamus.

Visualizing the Pathways and Processes
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To better understand the proposed mechanisms and experimental workflows, the following

diagrams have been generated using the DOT language.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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